1-(2-Methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-(2-methoxyphenyl)-5-(trifluoromethyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C12H9F3N2O3/c1-20-9-5-3-2-4-8(9)17-10(12(13,14)15)6-7(16-17)11(18)19/h2-6H,1H3,(H,18,19)
• InChI Key: GQWIAZOLDSJYIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=CC(=N2)C(=O)O)C(F)(F)F
• Molecular Formula: C12H9F3N2O3
• Molecular Weight: 286.21 g/mol

Description

1-(2-Methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid, also known as MTPCA, is a pyrazole derivative that has been extensively studied for its potential applications in scientific research. MTPCA is a white crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol. This compound has shown promising results in various studies and has been found to have a wide range of potential applications in the field of research.

Scientific Research Applications

Environmental Monitoring and Health Impacts

Compounds with organophosphorus and pyrethroid structures, which share some chemical resemblance to the given compound, have been widely studied for their environmental presence and impact on human health. For instance, the study on the environmental exposure of South Australian preschool children to organophosphorus and pyrethroid pesticides underscores the importance of understanding the extent of exposure to these compounds among the general population, particularly young children, for developing public health policies (Babina, Dollard, Pilotto, & Edwards, 2012). Such research highlights the significance of monitoring environmental exposure to synthetic compounds and assessing their potential neurotoxic effects.

Analytical Chemistry and Toxicology

In analytical chemistry, studies focus on identifying and quantifying metabolites of synthetic compounds in biological samples, such as urine, to assess exposure levels and potential toxicological impacts. For example, research on the simultaneous quantification of pyrethroid metabolites in urine of non-toilet-trained children in Japan reflects the ongoing efforts to understand exposure to chemicals in small children and its seasonal variations, demonstrating the use of sophisticated analytical techniques to monitor exposure to synthetic chemicals (Ueyama et al., 2022).

Psychiatric and Neurological Research

The study of monoamine metabolites in conditions such as schizophrenia provides insights into the biochemical processes underlying psychiatric disorders, indicating potential areas of application for compounds affecting neurotransmitter systems (Gattaz, Waldmeier, & Beckmann, 1982). Research in this area can help identify novel therapeutic targets and develop new drugs with specific biochemical properties, such as those that might be found in pyrazole derivatives.